Cas no 36268-67-4 (4-(Methanesulfonylamino)benzonitrile)

• Product name: 4-(Methanesulfonylamino)benzonitrile
• CAS No: 36268-67-4
• MF: C₈H₈N₂O₂S
• Molecular Weight: 196.2263
• MDL: MFCD00204724
• CID: 89189
• PubChem ID: 2734199

4-(Methanesulfonylamino)benzonitrile Properties

Names and Identifiers

• N-(4-Cyanophenyl)methanesulfonamide
• 4-(Methanesulfonylamino)benzonitrile
• 4-(Methylsulfonylamino)benzonitrile
• Methanesulfonamide, N-(4-cyanophenyl)-
• 4-[(methylsulfonyl)amino]benzenecarbonitrile
• Oprea1_660028
• Oprea1_467397
• BRDHOCVMWSXEHI-UHFFFAOYSA-N
• HMS1610C08
• 6004AJ
• STK079208
• SBB016922
• 4-((methylsulfonyl)amino)benzonitrile
• Methanesulfonamide,N-(4-cyanophenyl)-
• VZ27916
• TRA0030633
• MCULE
• DTXSID20370156
• 36268-67-4
• A874382
• FT-0639310
• SY003542
• EN300-35342
• AKOS000199863
• CS-0128706
• MFCD00204724
• SCHEMBL4959361
• AS-31103
• Ethyl4,6-O-benzylidene-1-thio-b-D-glucopyranoside
• DB-048942

• MDL： MFCD00204724
• Inchi： 1S/C8H8N2O2S/c1-13(11,12)10-8-4-2-7(6-9)3-5-8/h2-5,10H,1H3
• InChIKey： BRDHOCVMWSXEHI-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(N([H])C1C([H])=C([H])C(C#N)=C([H])C=1[H])(=O)=O

Computed Properties

• 精确分子量: 196.03100
• 同位素质量: 196.031
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 4
• 重原子数量: 13
• 可旋转化学键数量: 2
• 复杂度: 301
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 78.3
• Surface Charge: 0
• 互变异构体数量: nothing
• XLogP3: 0.9

Experimental Properties

• Color/Form: solid
• Density: 1.4±0.1 g/cm3
• Melting Point: 191-194 °C
• Boiling Point: 365.5 ℃ at 760 mmHg
• 闪点: 174.8℃
• Refractive Index: 1.587
• PSA: 78.34000
• LogP: 2.08358
• Solubility: Not determined
• 蒸气压: 0.0±0.8 mmHg at 25°C

4-(Methanesulfonylamino)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H312 (100%) H332 (100%)
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： S36/37
• Dangerous Mark：
• 安全术语：6.1
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• 储存条件：Store at 4 ° C, -4 ° C is better

4-(Methanesulfonylamino)benzonitrile Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides